molecular formula C11H11NO3 B8345653 Methyl 3-cyano-5-(methoxymethyl)benzoate

Methyl 3-cyano-5-(methoxymethyl)benzoate

Cat. No. B8345653
M. Wt: 205.21 g/mol
InChI Key: WCQQTAZPFPQSLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-cyano-5-(methoxymethyl)benzoate is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-cyano-5-(methoxymethyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-cyano-5-(methoxymethyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 3-cyano-5-(methoxymethyl)benzoate

Molecular Formula

C11H11NO3

Molecular Weight

205.21 g/mol

IUPAC Name

methyl 3-cyano-5-(methoxymethyl)benzoate

InChI

InChI=1S/C11H11NO3/c1-14-7-9-3-8(6-12)4-10(5-9)11(13)15-2/h3-5H,7H2,1-2H3

InChI Key

WCQQTAZPFPQSLX-UHFFFAOYSA-N

Canonical SMILES

COCC1=CC(=CC(=C1)C(=O)OC)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

After bubbling argon into a solution of methyl 3-(methoxymethyl)-5-iodobenzoate (316 mg, 1.03 mmol) in N,N-dimethylformamide (3 mL) for 5 minutes, zinc cyanide (133 mg, 1.13 mmol) and tetrakis(triphenylphosphine)palladium(0) (119 mg, 0.010 mmol) were added. The reaction mixture was heated at 80° C. for 15 minutes under argon. Following cooling, the reaction mixture was diluted with ethyl acetate and then the precipitate that formed was removed by filtration. The filtrate was washed with water and saturated brine, dried over anhydrous sodium sulfate, filtered, and concentrated. Silica gel chromatography using 10-30% ethyl acetate/hexanes afforded 184 mg (86%) of methyl 3-cyano-5-(methoxymethyl)benzoate as a colorless oil.
Quantity
316 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
133 mg
Type
catalyst
Reaction Step Three
Quantity
119 mg
Type
catalyst
Reaction Step Three

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